
3,3-Dimethylacryloyl Chloride: Chemical
Properties & Synthetic Applications

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 3,3-Dimethylacryloyl chloride

CAS No.: 3350-78-5

Cat. No.: B1584248

Get Quote

Abstract
3,3-Dimethylacryloyl chloride (Senecioyl chloride) is a pivotal electrophilic reagent in organic

synthesis, serving as a structural linchpin in the development of prenylated natural products,

heterocyclic therapeutics, and polymerization monomers. This technical guide provides a

comprehensive analysis of its physicochemical properties, reactivity profile, and specific

applications in drug discovery, particularly in the synthesis of quinolinone-based Rho-kinase

inhibitors and coumarin analogs.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5]
3,3-Dimethylacryloyl chloride is an acyl halide derived from 3,3-dimethylacrylic acid

(senecioic acid). Its structure features an acyl chloride functionality conjugated with a dimethyl-

substituted alkene, creating a dual-mode electrophile capable of both 1,2-nucleophilic addition

(at the carbonyl) and 1,4-conjugate addition (Michael addition).

Table 1: Physicochemical Properties
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Property Value Note

IUPAC Name 3-Methylbut-2-enoyl chloride
Also known as Senecioyl

chloride

CAS Number 3350-78-5

Molecular Formula C₅H₇ClO

Molecular Weight 118.56 g/mol

Boiling Point 145–147 °C At 760 mmHg

Density 1.065 g/mL At 25 °C

Refractive Index n20/D 1.476

Appearance Clear colorless to yellow liquid Darkens upon storage

Solubility Reacts with water/alcohols
Soluble in CH₂Cl₂, THF,

Toluene

Stability Moisture Sensitive
Hydrolyzes to HCl and parent

acid

Reactivity Profile & Mechanistic Insights
The reactivity of 3,3-dimethylacryloyl chloride is defined by two electrophilic sites.

Understanding the causality between reaction conditions and site selectivity is critical for

experimental design.

Dual Electrophilicity
Hard Electrophile (Carbonyl Carbon): Reacts with hard nucleophiles (amines, alcohols) to

form amides and esters. This is the dominant pathway under kinetic control.

Soft Electrophile (β-Carbon): The conjugated double bond allows for Michael addition

reactions. However, the steric hindrance provided by the gem-dimethyl group at the β-

position significantly reduces susceptibility to nucleophilic attack compared to crotonyl

chloride, making 1,2-addition highly favored unless specific catalysts (e.g., Lewis acids) are

employed.
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Cyclization Potential
A unique property of this reagent is its ability to undergo intramolecular Friedel-Crafts alkylation

or acylation after initial attachment to an aromatic ring. This "annulation sequence" is exploited

to generate fused heterocyclic rings such as quinolinones and chromanones.

Experimental Protocols
Protocol A: Synthesis of 3,3-Dimethylacryloyl Chloride
Rationale: Commercial supplies often degrade due to hydrolysis. Fresh preparation ensures

high yield in sensitive downstream coupling.

Reagents:

3,3-Dimethylacrylic acid (1.0 equiv)

Thionyl chloride (SOCl₂) (1.5 equiv)

Catalytic DMF (1-2 drops)

Methodology:

Setup: Equip a dry round-bottom flask with a magnetic stir bar, a reflux condenser, and a

drying tube (CaCl₂ or Ar line).

Addition: Charge the flask with 3,3-dimethylacrylic acid. Add thionyl chloride dropwise at

room temperature. Add catalytic DMF to form the reactive Vilsmeier-Haack intermediate,

accelerating the reaction.

Reaction: Heat the mixture to reflux (approx. 80 °C) for 3 hours. Monitor gas evolution

(SO₂/HCl) to cease.

Purification: Replace the condenser with a short-path distillation head.

Distillation: Distill the excess thionyl chloride first (BP 74.6 °C). Then, collect the product

fraction at 145–147 °C (atmospheric pressure) or approx. 50–55 °C at 15 mmHg.

Storage: Store under inert atmosphere at 2–8 °C.
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Protocol B: Synthesis of 4,4-Dimethyl-3,4-dihydro-1H-
quinolin-2-one
Rationale: This protocol demonstrates the reagent's utility in constructing pharmacophores

found in Rho-kinase inhibitors.

Reagents:

Aniline (1.0 equiv)

3,3-Dimethylacryloyl chloride (1.1 equiv)

Aluminum Chloride (AlCl₃) (3.0 equiv)

Solvent: 1,2-Dichloroethane or Chlorobenzene

Methodology:

Amidation (Step 1): Dissolve aniline in dry solvent at 0 °C. Add 3,3-dimethylacryloyl
chloride dropwise. Stir for 1 hour to form the intermediate anilide (N-phenyl-3,3-

dimethylacrylamide).

Friedel-Crafts Cyclization (Step 2): Add AlCl₃ portions to the reaction mixture.

Heating: Heat to 80–100 °C for 2–4 hours. The Lewis acid activates the alkene (or the

carbonyl, facilitating hydroxy-alkylation mechanisms), overcoming the steric bulk of the gem-

dimethyl group to close the ring.

Quench: Pour onto ice/HCl mixture carefully.

Isolation: Extract with CH₂Cl₂, wash with brine, dry over MgSO₄, and recrystallize from

ethanol.

Applications in Drug Development
Rho-Kinase (ROCK) Inhibitors
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The 4,4-dimethyl-3,4-dihydro-1H-quinolin-2-one scaffold, synthesized using 3,3-
dimethylacryloyl chloride, is a core pharmacophore for Rho-kinase inhibitors. These agents

are critical in treating cardiovascular diseases (hypertension, vasospasm) by regulating smooth

muscle contraction.

Coumarin and Chromanone Analogs
In the search for anti-HIV agents (e.g., Calanolide analogs), 3,3-dimethylacryloyl chloride is

used to acylate phenols (like phloroglucinol derivatives). Subsequent acid-catalyzed

rearrangement (Fries rearrangement followed by Michael-type cyclization) yields the 2,2-

dimethylchroman-4-one skeleton, a key structural motif in bioactive prenylated phenolics.

Visualizations
Diagram 1: Reactivity & Synthesis Workflow
This diagram illustrates the generation of the chloride and its divergent reaction pathways

based on nucleophile hardness.
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Caption: Synthesis of 3,3-Dimethylacryloyl chloride and its primary divergent synthetic

pathways.

Diagram 2: Mechanism of Quinolinone Formation
A detailed look at the annulation mechanism used in drug synthesis.
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Caption: Step-wise mechanism for the synthesis of the Rho-kinase inhibitor scaffold.

Safety & Handling (Lachrymator)
Hazard Class: Corrosive (Skin Corr. 1B), Lachrymator.

Handling: Must be handled in a functioning fume hood. The vapor is extremely irritating to

eyes and mucous membranes.

PPE: Neoprene or Nitrile gloves (double gloving recommended), chemical splash goggles,

and lab coat.

Neutralization: Spills should be neutralized with weak base (sodium bicarbonate) and

absorbed with inert material.
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Storage: Store in a tightly closed container at 2–8 °C. Moisture causes hydrolysis, releasing

HCl gas and building pressure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 3,3,-二甲基丙烯酰氯 97%, contains 400 ppm phenothiazine as inhibitor | Sigma-Aldrich
[sigmaaldrich.com]

To cite this document: BenchChem. [3,3-Dimethylacryloyl Chloride: Chemical Properties &
Synthetic Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584248/docs#3-3-dimethylacryloyl-chloride-
chemical-properties-synthetic-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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